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Octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine (HMX), a powerful high explosive, exists in four
primary polymorphic forms: alpha (a), beta (), gamma (y), and delta (8). The arrangement of
molecules within the crystal lattice of each polymorph significantly influences its physical
properties, most notably its thermal stability and sensitivity to initiation. Understanding these
differences is paramount for the safe handling, storage, and application of HMX in various
fields. This guide provides an objective comparison of the thermal stability of HMX polymorphs,
supported by experimental data from peer-reviewed literature.

Comparative Thermal and Sensitivity Data

The thermal behavior and sensitivity to mechanical stimuli are critical parameters in assessing
the stability of energetic materials. The following tables summarize key experimental data for
the a, B, y, and & polymorphs of HMX.

Thermal Properties

The thermal stability of HMX polymorphs is primarily investigated using Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA). DSC measures the heat flow
associated with thermal transitions, such as phase changes and decomposition, while TGA
tracks the mass loss of a sample as a function of temperature.
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Onset Peak
Polymorph Phase Transition Decomposition Decomposition
Temp. (°C) Temp. (°C)
a - 3 (~216.23 K/
a-HMX ~275 ~280

-56.92 °C)[1]

B - 5(188.33K/
B-HMX ~276 282 - 283
-84.82 °C - 191 °C)[1]

y — B (transformation
y-HMX . ~270 275
in hot water)

o-HMX - ~278 ~283

Note: Decomposition temperatures can vary depending on experimental conditions such as

heating rate.

Sensitivity to Mechanical Stimuli

The sensitivity of HMX polymorphs to impact and friction is a crucial safety consideration. The 3
polymorph is generally considered the least sensitive and most stable form.[2][3]

Impact Sensitivity (50%

Polymorph . Friction Sensitivity (N)
reaction level, cm)
o-HMX More sensitive than B-HMX More sensitive than B-HMX
B-HMX 31-32 >360
6-12 (More sensitive than (3- -
0-HMX More sensitive than -HMX

HMX)

Experimental Protocols

The data presented in this guide are derived from established analytical techniques for
energetic materials. The following are detailed methodologies for the key experiments cited.

Differential Scanning Calorimetry (DSC)
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Objective: To determine the phase transition temperatures and decomposition characteristics of
HMX polymorphs.

Methodology:

e A small sample of the HMX polymorph (typically 1-5 mg) is accurately weighed and
hermetically sealed in an aluminum pan.

e An empty, sealed aluminum pan is used as a reference.
e The sample and reference pans are placed in the DSC cell.

o The temperature of the cell is increased at a constant heating rate (e.g., 10 °C/min) under an
inert atmosphere (e.g., nitrogen) to prevent oxidation.

o The difference in heat flow between the sample and the reference is recorded as a function
of temperature.

» Endothermic peaks indicate phase transitions (e.g., solid-solid or melting), while exothermic
peaks indicate decomposition.

Thermogravimetric Analysis (TGA)

Objective: To measure the thermal stability and decomposition kinetics of HMX polymorphs by
monitoring mass loss as a function of temperature.

Methodology:

o Asmall, accurately weighed sample of the HMX polymorph (typically 1-10 mg) is placed in a
tared TGA sample pan (e.g., alumina or platinum).

o The sample is heated in a controlled atmosphere (typically nitrogen) at a constant heating
rate (e.g., 10 °C/min).

e The mass of the sample is continuously monitored and recorded as a function of
temperature.
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The resulting TGA curve shows the temperature at which mass loss begins (onset of
decomposition) and the temperature of maximum mass loss rate.

Impact Sensitivity Testing

Objective: To determine the sensitivity of HMX polymorphs to impact.

Methodology (BAM Fallhammer):

A small, specified amount of the HMX sample is placed on a steel anvil.

A drop weight of a specified mass is released from a known height, impacting the sample.

The test is repeated at various drop heights to determine the height at which there is a 50%
probability of initiation (explosion or decomposition).

This 50% drop height is reported as the impact sensitivity. A higher value indicates lower
sensitivity.

Friction Sensitivity Testing

Objective: To determine the sensitivity of HMX polymorphs to frictional stimuli.

Methodology (BAM Friction Apparatus):

A small amount of the HMX sample is placed on a porcelain plate.[3]

A porcelain pin is brought into contact with the sample with a specified load.[3]

The porcelain plate is then moved back and forth under the pin.[3]

The test is conducted with increasing loads until initiation (spark, flame, or explosion) is
observed.[3]

The friction sensitivity is reported as the load at which initiation occurs. A higher value
indicates lower sensitivity.

Logical Relationship of HMX Polymorph Stability
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The following diagram illustrates the general relationship of thermal stability among the
common HMX polymorphs, from the most stable to the least stable under ambient conditions.

Relative Thermal Stability

B-HMX Less Stable | L inase Less Stable Less Stable 0-HMX
(Most Stable) (Least Stable at RT)

Click to download full resolution via product page

Caption: Relative thermal stability of HMX polymorphs.

Conclusion

The polymorphic form of HMX has a profound impact on its thermal stability and sensitivity. The
B-polymorph is the most stable and least sensitive of the common polymorphs, making it the
preferred form for many applications. The d-polymorph is the least stable at room temperature
and is significantly more sensitive to impact and friction. The a and y forms exhibit intermediate
stability. A thorough understanding of the properties of each polymorph, as determined through
standardized experimental protocols, is essential for the safe and effective use of HMX in
research, development, and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Thermal Stability of HMX
Polymorphs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220484#comparative-thermal-stability-of-hmx-
polymorphs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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